Cas no 1772475-15-6 (Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate)

• Product Name: Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate
• CAS No: 1772475-15-6
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6364842
• PubChem ID: 116662585
• Update Time: 2025-07-23

Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6747029
• tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate
• 1772475-15-6
• Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate

• Inchi： 1S/C13H19NO2S/c1-13(2,3)16-12(15)7-8-17-11-6-4-5-10(14)9-11/h4-6,9H,7-8,14H2,1-3H3
• InChI Key： DCZDVODYIAOYGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)CCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6Ų

Additional information on Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate

Comprehensive Overview of Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate (CAS No. 1772475-15-6)

Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate (CAS No. 1772475-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a tert-butyl group and a 3-aminophenylsulfanyl moiety, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic pathways.

The compound's CAS number 1772475-15-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate synthesis" or "CAS 1772475-15-6 applications" to explore its role in modern chemistry. Recent trends highlight its relevance in green chemistry and sustainable synthesis, aligning with global efforts to reduce environmental impact. Innovations in catalytic methods have further optimized its production, addressing demands for high-purity intermediates in API manufacturing.

From a structural perspective, the tert-butyl ester group enhances stability, while the 3-aminophenylsulfanyl linker offers reactivity for further functionalization. This dual functionality explains its popularity in peptide mimetics and small-molecule drug design. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a topic frequently queried in academic forums. Additionally, its solubility profile in organic solvents like DMSO and dichloromethane is well-documented, aiding formulation scientists.

Emerging discussions in preclinical research often cite CAS 1772475-15-6 as a scaffold for neuroprotective agents and anti-inflammatory compounds. These applications resonate with current healthcare priorities, including neurodegenerative diseases and chronic inflammation. The compound's compatibility with parallel synthesis techniques also positions it as a candidate for high-throughput screening platforms, a hotspot in AI-driven drug discovery.

Regulatory compliance is another key consideration for users of Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate. While it is not classified as hazardous, proper handling under GMP guidelines ensures safety in industrial settings. Environmental persistence and biodegradability data are increasingly requested, reflecting the shift toward ECO-friendly chemicals. Suppliers often provide technical datasheets detailing storage conditions (e.g., inert atmosphere, low temperature) to maintain stability.

In summary, Tert-butyl 3-[(3-aminophenyl)sulfanyl]propanoate (CAS No. 1772475-15-6) bridges fundamental chemistry and cutting-edge therapeutics. Its versatility in medicinal chemistry, coupled with evolving synthetic methodologies, ensures its continued relevance. For researchers exploring "advanced organic intermediates" or "building blocks for drug development," this compound remains a pivotal resource.